N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide

• Molecular Formula: C17H15BrClN3O2
• Molecular Weight: 408.7 g/mol
• IUPAC Name: N-(2-bromophenyl)-N'-[(E)-(3-chlorophenyl)methylideneamino]butanediamide
• InChI: InChI=1S/C17H15BrClN3O2/c18-14-6-1-2-7-15(14)21-16(23)8-9-17(24)22-20-11-12-4-3-5-13(19)10-12/h1-7,10-11H,8-9H2,(H,21,23)(H,22,24)/b20-11+
• InChI Key: YNPRMULOMKCLMH-RGVLZGJSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)NC(=O)CCC(=O)N/N=C/C2=CC(=CC=C2)Cl)Br
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCC(=O)NN=CC2=CC(=CC=C2)Cl)Br

Description

N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide is a complex organic compound with the molecular formula C17H15BrClN3O2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide typically involves the condensation of 2-bromobenzoyl chloride with 3-chlorobenzaldehyde hydrazone under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to facilitate the formation of the hydrazone intermediate. The intermediate is then reacted with 4-oxobutanoyl chloride to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) and potassium cyanide (KCN) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The presence of bromine and chlorine atoms enhances its binding affinity and specificity towards certain targets.

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromophenyl)-2-(2-(3-chlorobenzylidene)hydrazino)-2-oxoacetamide
• N-(4-bromophenyl)-2-(2-(4-chlorobenzylidene)hydrazino)-2-oxoacetamide
• N-(4-bromophenyl)-2-(2-(2-chlorobenzylidene)hydrazino)-2-oxoacetamide

Uniqueness

N-(2-bromophenyl)-4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-4-oxobutanamide is unique due to its specific substitution pattern and the presence of both bromine and chlorine atoms